Cas no 1004193-08-1 (1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1004193-08-1
• MF: C₁₁H₈ClFN₂O₃
• MW: 270.644225120544
• MDL: MFCD04967901
• CID: 2621366
• PubChem ID: 7017307
• Update Time: 2025-06-12

1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS B016845
• ART-CHEM-BB B016845
• 1-(3-CHLORO-4-FLUORO-PHENOXYMETHYL)-1 H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid
• 1-[(3-chloro-4-fluorophenoxy)methyl]-1H-pyrazole-3-carboxylic acid
• 1-(3-chloro-4-fluorophenoxymethyl)-1H-pyrazole-3-carboxylic acid
• 1-((3-Chloro-4-fluorophenoxy)methyl)-1H-pyrazole-3-carboxylicacid
• DTXSID901164082
• MFCD04967901
• CS-0268938
• AKOS000306371
• 1004193-08-1
• STK312618
• 1-(3-CHLORO-4-FLUOROPHENOXYMETHYL)PYRAZOLE-3-CARBOXYLIC ACID
• BBL038836
• EN300-83678
• 1-(3-Chloro-4-fluoro-phenoxymethyl)-1 H -pyrazole-3-carboxylic acid
• 1-((3-Chloro-4-fluorophenoxy)methyl)-1H-pyrazole-3-carboxylic acid
• 1-[(3-chloro-4-fluorophenoxy)methyl]pyrazole-3-carboxylic acid

• MDL： MFCD04967901
• Inchi： 1S/C11H8ClFN2O3/c12-8-5-7(1-2-9(8)13)18-6-15-4-3-10(14-15)11(16)17/h1-5H,6H2,(H,16,17)
• InChI Key： JXBKDZQBVWHPQT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OCN1C=CC(C(=O)O)=N1)F

Computed Properties

• Exact Mass: 270.020748g/mol
• Monoisotopic Mass: 270.020748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 270.64g/mol
• XLogP3: 2.5
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid

Professional Introduction to Compound with CAS No. 1004193-08-1 and Product Name: 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid

1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 1004193-08-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a chloro group at the 3-position and a fluoro group at the 4-position of the phenyl ring, along with the pyrazole core, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid have been extensively studied in recent years, primarily due to its potential applications in medicinal chemistry. The pyrazole scaffold is a privileged structure in drug design, known for its ability to modulate various biological pathways. The introduction of halogen substituents, such as chlorine and fluorine, enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid has been explored as a lead compound in several pharmacological studies. Its structural motif is reminiscent of well-known bioactive molecules, suggesting that it may possess similar pharmacological properties. For instance, compounds containing the pyrazole ring have shown promise in treating inflammatory diseases, infectious disorders, and even certain types of cancer.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both an acetic acid moiety and an aromatic ring provides multiple sites for further functionalization, allowing chemists to tailor the molecule for specific biological targets. This flexibility has made 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid a valuable building block in drug discovery pipelines.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have suggested that it may interact with various enzymes and receptors, potentially making it effective against a range of diseases. For example, preliminary studies have indicated that derivatives of this compound may exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diabetes and obesity.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The chloro and fluoro substituents in 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid not only influence its electronic properties but also enhance its binding affinity to biological targets. Halogens are known to improve the pharmacokinetic profiles of drugs by increasing their bioavailability and reducing their susceptibility to metabolic degradation. This makes halogenated pyrazoles particularly attractive for drug development.

In conclusion, 1-(3-chloro-4-fluorophenoxy)methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1004193-08-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.